molecular formula C6H7NO3 B6161682 3-(1,3-oxazol-2-yl)propanoic acid CAS No. 1092297-60-3

3-(1,3-oxazol-2-yl)propanoic acid

Cat. No. B6161682
CAS RN: 1092297-60-3
M. Wt: 141.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1,3-oxazol-2-yl)propanoic acid is a compound with the molecular formula C6H7NO3 . It is a derivative of oxazole, which is a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered ring .


Synthesis Analysis

The synthesis of 3-(1,3-oxazol-2-yl)propanoic acid and its complexes has been reported in the literature . The complexes were characterized by elemental and thermogravimetric (TG) analysis, Fourier transform (FT)-IR, 1H-NMR, 13C-NMR, UV-Vis spectroscopy, and magnetic susceptibility measurements .


Molecular Structure Analysis

The molecular structure of 3-(1,3-oxazol-2-yl)propanoic acid has been analyzed using various spectroscopic techniques. The (pseudo)octahedral geometry has been proposed for all complexes based on electronic spectra and magnetic moments .


Chemical Reactions Analysis

The chemical reactions involving 3-(1,3-oxazol-2-yl)propanoic acid have been studied. The complexes and the compound did not exhibit cytotoxic effects to peritoneal macrophages .


Physical And Chemical Properties Analysis

Oxazole is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between . It was first prepared in 1947, has a boiling point of 69 °C and is a stable liquid at room temperature .

Mechanism of Action

The therapeutic effects of 3-(1,3-oxazol-2-yl)propanoic acid result from a selective inhibition of the enzyme cyclooxygenase-2 (COX-2), which is largely responsible for the production of prostaglandins in most pathological states .

Safety and Hazards

3-(1,3-oxazol-2-yl)propanoic acid is harmful if swallowed, inhaled, or in contact with skin. Protective measures such as wearing gloves, protective clothing, eye protection, and face protection are recommended .

Future Directions

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry has been increased in the past few years . Oxazole derivatives have a wide spectrum of biological activities, which drew the attention of researchers around the globe to synthesize various oxazole derivatives and screen them for their various biological activities .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1,3-oxazol-2-yl)propanoic acid involves the reaction of 2-amino-2-(1,3-oxazol-2-yl)acetic acid with acetic anhydride in the presence of a catalyst to form the desired product.", "Starting Materials": [ "2-amino-2-(1,3-oxazol-2-yl)acetic acid", "Acetic anhydride", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 2-amino-2-(1,3-oxazol-2-yl)acetic acid in acetic anhydride.", "Step 2: Add a catalyst, such as sulfuric acid or phosphoric acid, to the reaction mixture.", "Step 3: Heat the reaction mixture to reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then pour it into ice-cold water.", "Step 5: Collect the precipitated product by filtration and wash it with water.", "Step 6: Dry the product under vacuum to obtain 3-(1,3-oxazol-2-yl)propanoic acid." ] }

CAS RN

1092297-60-3

Molecular Formula

C6H7NO3

Molecular Weight

141.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.